Cas no 2229562-25-6 (2,3-dichloro-5-(oxiran-2-yl)pyridine)

• Product Name: 2,3-dichloro-5-(oxiran-2-yl)pyridine
• CAS No: 2229562-25-6
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 6420228
• PubChem ID: 85866688
• Update Time: 2025-06-12

2,3-dichloro-5-(oxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-5-(oxiran-2-yl)pyridine
• EN300-1975315
• SCHEMBL6134253
• 2229562-25-6

• Inchi： 1S/C7H5Cl2NO/c8-5-1-4(6-3-11-6)2-10-7(5)9/h1-2,6H,3H2
• InChI Key： WHFZMEOWIAMIOU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1CO1)Cl

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.4Ų

Additional information on 2,3-dichloro-5-(oxiran-2-yl)pyridine

Recent Advances in the Study of 2,3-Dichloro-5-(oxiran-2-yl)pyridine (CAS: 2229562-25-6)

2,3-Dichloro-5-(oxiran-2-yl)pyridine (CAS: 2229562-25-6) is an epoxide-containing pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its reactivity, synthetic applications, and biological activities, shedding light on its utility in the design of novel therapeutic agents.

The compound's unique structure, featuring both a pyridine ring and an epoxide moiety, makes it a valuable intermediate for the synthesis of more complex molecules. Researchers have leveraged its electrophilic epoxide group to develop covalent inhibitors targeting various enzymes, particularly those involved in disease pathways such as cancer and infectious diseases. Recent publications highlight its use in the synthesis of kinase inhibitors and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

One of the key findings in recent literature is the compound's role in the development of covalent inhibitors for Bruton's tyrosine kinase (BTK), a target of significant interest in oncology and autoimmune diseases. Studies have shown that derivatives of 2,3-dichloro-5-(oxiran-2-yl)pyridine can form irreversible bonds with BTK, leading to prolonged inhibition and enhanced therapeutic efficacy. This has spurred further research into optimizing the compound's pharmacokinetic and pharmacodynamic properties.

In addition to its applications in covalent inhibitor design, 2,3-dichloro-5-(oxiran-2-yl)pyridine has also been investigated for its potential as a crosslinking agent in bioconjugation chemistry. Its ability to react with nucleophilic residues in proteins and nucleic acids has been exploited to develop novel probes and tools for studying biological systems. Recent work has demonstrated its utility in labeling and tracking biomolecules in live cells, offering new insights into cellular processes.

Despite these promising developments, challenges remain in the practical application of 2,3-dichloro-5-(oxiran-2-yl)pyridine. Issues such as selectivity, stability, and off-target effects need to be addressed to fully realize its potential in drug discovery. Ongoing research aims to overcome these limitations through structural modifications and the development of new synthetic methodologies.

In conclusion, 2,3-dichloro-5-(oxiran-2-yl)pyridine (CAS: 2229562-25-6) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications ranging from covalent inhibitor design to bioconjugation. Continued exploration of its reactivity and biological activities is expected to yield further breakthroughs in the development of novel therapeutics and research tools.